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Compound of Interest

Compound Name: GRI977143

Cat. No.: B1672144 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GRI977143 is a selective, non-lipid agonist of the lysophosphatidic acid 2 (LPA2) receptor, with

an EC50 of 3.3 μM.[1][2][3][4][5] It demonstrates anti-apoptotic properties by inhibiting the

activation of caspases and plays a role in the ERK1/2 survival pathway.[1][4][5] Given its

therapeutic potential, understanding the long-term stability of GRI977143 in solution is critical

for ensuring its efficacy and safety in research and preclinical development. These application

notes provide a comprehensive overview of the recommended storage conditions, hypothetical

stability data, and detailed protocols for assessing the long-term stability of GRI977143 in

solution.

Recommended Storage Conditions

Based on available data, the following storage conditions are recommended for GRI977143:

Solid Form: The solid, powdered form of GRI977143 should be stored at +4°C.[1][4] Some

suppliers recommend storage at 4°C and protected from light.[3] For long-term storage as a

powder, -20°C for up to 3 years is also suggested.[2]

In Solvent: Once dissolved, it is recommended to aliquot the solution and store it at -80°C for

up to 6 months or at -20°C for up to 1 month, protected from light, to prevent degradation

from repeated freeze-thaw cycles.[3] It is soluble in DMSO up to 100 mM.[1][4] One supplier
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suggests a solubility of 50 mg/mL in DMSO with the need for ultrasonic treatment and notes

that hygroscopic DMSO can impact solubility.[3]

Hypothetical Long-Term Stability Data
Due to the absence of publicly available long-term stability studies on GRI977143, the following

tables present hypothetical data to illustrate a typical stability assessment. The data represents

a stability study of GRI977143 (10 mM) in DMSO stored under different temperature conditions

over a 6-month period.

Table 1: Stability of GRI977143 in DMSO at -80°C

Time Point Appearance pH
Assay (% of
Initial)

Total
Impurities (%
Area)

Initial
Clear, colorless

solution
6.8 100.0 <0.1

1 Month
Clear, colorless

solution
6.8 99.8 <0.1

3 Months
Clear, colorless

solution
6.7 99.5 0.1

6 Months
Clear, colorless

solution
6.8 99.2 0.2

Table 2: Stability of GRI977143 in DMSO at -20°C
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Time Point Appearance pH
Assay (% of
Initial)

Total
Impurities (%
Area)

Initial
Clear, colorless

solution
6.8 100.0 <0.1

1 Month
Clear, colorless

solution
6.8 98.5 0.5

3 Months
Clear, colorless

solution
6.7 96.2 1.2

6 Months
Clear, colorless

solution
6.7 93.1 2.5

Table 3: Stability of GRI977143 in DMSO at 4°C

Time Point Appearance pH
Assay (% of
Initial)

Total
Impurities (%
Area)

Initial
Clear, colorless

solution
6.8 100.0 <0.1

1 Month
Clear, colorless

solution
6.7 92.3 3.1

3 Months Slight yellow tint 6.6 85.1 7.8

6 Months Yellow solution 6.5 75.4 15.2

Potential Degradation Pathways
While specific degradation pathways for GRI977143 have not been detailed in the literature,

based on its chemical structure, several potential degradation routes can be postulated. These

include hydrolysis of the carboxylic acid group and oxidation of the thioether linkage.
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Caption: Potential degradation pathways of GRI977143.

Experimental Protocols
The following are detailed protocols for conducting a comprehensive long-term stability study of

GRI977143 in solution.

Stability Study Design and Workflow
This workflow outlines the key stages of a stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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